Cas no 1261969-77-0 (4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid)

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a 3-methoxy group and a 3-(tert-butylsulfamoyl)phenyl moiety. This structure confers unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The tert-butylsulfamoyl group enhances steric hindrance and metabolic stability, while the methoxy and carboxylic acid functionalities offer versatility in synthetic modifications. Its well-defined molecular architecture supports applications as an intermediate in drug discovery, particularly in designing enzyme inhibitors or receptor modulators. The compound’s high purity and consistent performance make it suitable for rigorous research applications requiring precise structural control.
4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid structure
1261969-77-0 structure
Product Name:4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid
CAS No:1261969-77-0
MF:C18H21NO5S
MW:363.428044080734
MDL:MFCD18323184
CID:5148727
Update Time:2025-05-28

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid
    • [1,1'-Biphenyl]-4-carboxylic acid, 3'-[[(1,1-dimethylethyl)amino]sulfonyl]-2-methoxy-
    • MDL: MFCD18323184
    • Inchi: 1S/C18H21NO5S/c1-18(2,3)19-25(22,23)14-7-5-6-12(10-14)15-9-8-13(17(20)21)11-16(15)24-4/h5-11,19H,1-4H3,(H,20,21)
    • InChI Key: HXOATSKXDQEYLP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C2C=CC(C(=O)O)=CC=2OC)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 563
  • XLogP3: 3
  • Topological Polar Surface Area: 101

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330463-5 g
4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95%; .
1261969-77-0 95%
5 g
€1,159.00 2023-07-19
abcr
AB330463-5g
4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95%; .
1261969-77-0 95%
5g
€1159.00 2025-02-19
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